Cas no 1893651-75-6 (2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid)

2-(3-{(tert-Butoxy)carbonylamino}-4-chlorophenyl)propanoic acid is a chiral carboxylic acid derivative featuring a tert-butoxycarbonyl (Boc)-protected amine group and a chloro substituent on the phenyl ring. This compound is valuable in organic synthesis, particularly in peptide chemistry and pharmaceutical intermediates, due to its Boc group, which offers selective deprotection under mild acidic conditions. The chloro substituent enhances reactivity for further functionalization, while the propanoic acid moiety provides versatility in coupling reactions. Its well-defined structure ensures high purity and consistency, making it suitable for research and industrial applications requiring precise molecular modifications. The compound’s stability under standard storage conditions further supports its utility in synthetic workflows.
2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid structure
1893651-75-6 structure
Product Name:2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid
CAS No:1893651-75-6
MF:C14H18ClNO4
MW:299.750023365021
CID:5820590
PubChem ID:115113104
Update Time:2025-05-24

2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid
    • 2-(3-{[(tert-butoxy)carbonyl]amino}-4-chlorophenyl)propanoic acid
    • 1893651-75-6
    • EN300-1874224
    • Inchi: 1S/C14H18ClNO4/c1-8(12(17)18)9-5-6-10(15)11(7-9)16-13(19)20-14(2,3)4/h5-8H,1-4H3,(H,16,19)(H,17,18)
    • InChI Key: LHKKXMLNINYGFB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1NC(=O)OC(C)(C)C)C(C(=O)O)C

Computed Properties

  • Exact Mass: 299.0924357g/mol
  • Monoisotopic Mass: 299.0924357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 75.6Ų

2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid Pricemore >>

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Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid

Comprehensive Overview of 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid (CAS No. 1893651-75-6)

2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid (CAS No. 1893651-75-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of phenylpropanoic acid derivatives, which are known for their versatile applications in drug discovery and development. The presence of both tert-butoxycarbonyl (Boc) and chlorophenyl moieties makes it a valuable intermediate for constructing complex molecules, particularly in the field of peptide synthesis and small-molecule inhibitors.

In recent years, the demand for high-purity intermediates like 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid has surged due to advancements in targeted drug delivery and personalized medicine. Researchers are increasingly focusing on structure-activity relationship (SAR) studies, where this compound serves as a key building block. Its unique chemical properties, such as stability under acidic conditions and selective reactivity, make it ideal for designing novel therapeutic agents.

The synthesis of CAS No. 1893651-75-6 involves multi-step organic reactions, including Boc protection and chlorophenyl functionalization. These processes are critical for ensuring the compound's high yield and purity, which are essential for pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to validate its structural integrity and purity, addressing the growing industry emphasis on quality control and regulatory compliance.

From an industrial perspective, 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring catalytic methods and solvent-free reactions to minimize environmental impact while maintaining cost efficiency. This aligns with global trends toward eco-friendly manufacturing and reduced carbon footprint, which are hot topics in scientific and business communities alike.

Another area of interest is the compound's potential role in bioconjugation and prodrug development. Its carboxylic acid group allows for easy derivatization, enabling researchers to create water-soluble derivatives or targeted drug conjugates. This has sparked discussions in forums and publications about its applicability in cancer therapy and neurodegenerative disease research, where precision medicine is a major focus.

For those searching for CAS 1893651-75-6 suppliers or 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid price, it's important to note that availability varies depending on batch size and purity specifications. Reputable suppliers often provide technical data sheets (TDS) and certificates of analysis (CoA) to ensure transparency. Additionally, the compound's storage conditions (typically 2-8°C under inert atmosphere) are frequently queried by laboratory professionals.

In summary, 2-(3-{(tert-butoxy)carbonylamino}-4-chlorophenyl)propanoic acid (CAS No. 1893651-75-6) represents a critical tool in modern chemical research. Its applications span from medicinal chemistry to material science, reflecting the interdisciplinary nature of contemporary scientific inquiry. As the pharmaceutical industry continues to evolve, compounds like this will remain at the forefront of innovation and discovery.

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